Cas no 1418280-22-4 (2-acetamido-6-iodobenzoic acid)

• Product Name: 2-acetamido-6-iodobenzoic acid
• CAS No: 1418280-22-4
• MF: C₉H₈INO₃
• MW: 305.069194793701
• CID: 5629889
• PubChem ID: 71208719
• Update Time: 2025-10-31

2-acetamido-6-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-6-Iodo-Anthranilic acid
• EN300-28291188
• 1418280-22-4
• SCHEMBL14575994
• QQACMZMCDKLFHU-UHFFFAOYSA-N
• 2-acetamido-6-iodobenzoic acid

• Inchi： 1S/C9H8INO3/c1-5(12)11-7-4-2-3-6(10)8(7)9(13)14/h2-4H,1H3,(H,11,12)(H,13,14)
• InChI Key： QQACMZMCDKLFHU-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C(=O)O)NC(C)=O

Computed Properties

• Exact Mass: 304.95489g/mol
• Monoisotopic Mass: 304.95489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66.4Ų

Additional information on 2-acetamido-6-iodobenzoic acid

Introduction to 2-acetamido-6-iodobenzoic acid (CAS No. 1418280-22-4)

2-acetamido-6-iodobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 1418280-22-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring both an acetamido group and an iodine substituent on a benzoic acid backbone, exhibits unique chemical and biological properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of 2-acetamido-6-iodobenzoic acid positions it as a versatile building block for the development of novel therapeutic agents. The presence of the acetamido group (NHCOCH₃) introduces a polar amide functionality, enhancing solubility and interaction with biological targets, while the iodine atom at the 6-position serves as a handle for further chemical modifications, such as cross-coupling reactions. These features are particularly relevant in modern drug discovery, where targeted molecular design is essential for optimizing efficacy and minimizing side effects.

In recent years, there has been growing interest in halogenated benzoic acids due to their broad spectrum of biological activities. Studies have demonstrated that compounds containing iodine substituents can exhibit potent antimicrobial, anti-inflammatory, and anticancer properties. The acetamido-6-iodobenzoic acid derivative is no exception, with preliminary investigations suggesting its potential in modulating enzyme activity and inhibiting the growth of resistant bacterial strains.

One of the most compelling aspects of 2-acetamido-6-iodobenzoic acid is its utility in synthetic chemistry. The iodine atom facilitates palladium-catalyzed cross-coupling reactions, allowing for the introduction of diverse functional groups at other positions on the benzoic acid ring. This flexibility is particularly valuable in generating libraries of compounds for high-throughput screening (HTS) applications. Furthermore, the amide group can be further derivatized to produce peptidomimetics or other bioconjugates, expanding its applications in drug design.

The pharmaceutical industry has increasingly leveraged halogenated aromatic compounds in the development of small-molecule drugs. For instance, iodo-substituted benzoic acids have been explored as inhibitors of proteases and kinases, which are key targets in oncology and inflammatory diseases. The 2-acetamido-6-iodobenzoic acid structure aligns well with this trend, offering a scaffold that can be modified to achieve specific pharmacological profiles.

Recent advances in computational chemistry have also enhanced the understanding of how 2-acetamido-6-iodobenzoic acid interacts with biological targets. Molecular docking studies have revealed that this compound can bind to enzymes with high affinity, potentially explaining its observed biological effects. These computational insights are complemented by experimental data showing its efficacy in preclinical models. For example, derivatives of this compound have shown promise in reducing inflammation by inhibiting cyclooxygenase (COX) enzymes.

The synthesis of 2-acetamido-6-iodobenzoic acid itself is a testament to the progress in organic synthesis methodologies. Modern synthetic routes allow for efficient preparation of this compound with high purity, making it accessible for further research and development. The process typically involves halogenation followed by acetylation, leveraging advanced catalytic systems to ensure regioselectivity and yield optimization.

In conclusion, 2-acetamido-6-iodobenzoic acid (CAS No. 1418280-22-4) represents a significant advancement in medicinal chemistry due to its structural versatility and biological potential. Its role as a key intermediate in drug development underscores its importance in addressing unmet medical needs. As research continues to uncover new applications for halogenated benzoic acids, compounds like this one will remain at the forefront of therapeutic innovation.